Cas no 73941-06-7 (1,3,5-Triazine-2,4-diamine,6-(2-benzofuranyl)-)

1,3,5-Triazine-2,4-diamine,6-(2-benzofuranyl)- structure
73941-06-7 structure
Product Name:1,3,5-Triazine-2,4-diamine,6-(2-benzofuranyl)-
CAS No:73941-06-7
MF:C11H9N5O
MW:227.222060918808
CID:570043
PubChem ID:3057067
Update Time:2025-04-19

1,3,5-Triazine-2,4-diamine,6-(2-benzofuranyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,6-(2-benzofuranyl)-
    • 2,4-Diamino-6-(benzofuran-2-yl)-s-triazine
    • 6-(1-benzofuran-2-yl)-1,3,5-triazine-2,4-diamine
    • DTXSID80224621
    • 6-(Benzofuran-2-yl)-1,3,5-triazine-2,4-diamine
    • s-Triazine, 2-(benzofuran-2-yl)-4,6-diamino-
    • Benzofuran, 2-(2,4-diamino-s-triazin-6-yl)-
    • 73941-06-7
    • Inchi: 1S/C11H9N5O/c12-10-14-9(15-11(13)16-10)8-5-6-3-1-2-4-7(6)17-8/h1-5H,(H4,12,13,14,15,16)
    • InChI Key: OAYWFCWKRUCHBD-UHFFFAOYSA-N
    • SMILES: O1C(C2N=C(N)N=C(N)N=2)=CC2C=CC=CC1=2

Computed Properties

  • Exact Mass: 227.08070993g/mol
  • Monoisotopic Mass: 227.08070993g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.457
  • Boiling Point: 553.7°C at 760 mmHg
  • Flash Point: 288.7°C
  • Refractive Index: 1.753
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